Cas no 33598-22-0 (2-butynylbenzene)

• Product Name: 2-butynylbenzene
• CAS No: 33598-22-0
• MF: C₁₀H₁₀
• MW: 130.186402797699
• CID: 918178
• PubChem ID: 141806
• Update Time: 2025-04-19

2-butynylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-butynylbenzene
• but-2-ynylbenzene
• DTXSID10187295
• but-2-yn-1-ylbenzene
• 33598-22-0

• Inchi： 1S/C10H10/c1-2-3-7-10-8-5-4-6-9-10/h4-6,8-9H,7H2,1H3
• InChI Key： PXKSPZIOORAWIT-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1)CC#CC

Computed Properties

• Exact Mass: 130.0783
• Monoisotopic Mass: 130.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0